(3-Nitropyridin-2-yl)-o-tolylamine

• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: N-(2-methylphenyl)-3-nitropyridin-2-amine
• InChI: InChI=1S/C12H11N3O2/c1-9-5-2-3-6-10(9)14-12-11(15(16)17)7-4-8-13-12/h2-8H,1H3,(H,13,14)
• InChI Key: YFFLGTYIQUYIMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C=CC=N2)[N+](=O)[O-]

Description

(3-Nitropyridin-2-yl)-o-tolylamine is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-3-nitropyridine (4.13 g, 26.1 mmol), o-tolylamine (3.4 mL, 31.3 mmol) and Et3N (4.4 mL, 31.3 mmol) in DMF (10 mL) was stirred at 90° C. for 1 h under a nitrogen atmosphere. Additional o-tolylamine (2 mL, 18.2 mmol) was added and stirring continued for 16 h. The mixture was partitioned between DCM and water. The aqueous phase was further extracted with DCM (×3) and the combined organic fractions washed with brine, dried (Na2SO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PCC, gradient 20-100% DCM in cyclohexane) to afford the title compound as an orange solid (3.96 g, 66%). LCMS (Method C): RT 3.60 min [M+H]+ 230.3